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Part 1: Executive Summary
MRS2279 is a high-affinity, selective competitive antagonist of the P2Y1 receptor, a G-protein-

coupled receptor (GPCR) essential for the initiation of platelet aggregation. Chemically defined

as a (N)-methanocarba-2-chloro-N6-methyl-2'-deoxyadenosine-3',5'-bisphosphate, MRS2279
represents a critical evolution in purinergic pharmacology. It overcomes the metabolic instability

of earlier nucleotide analogues while providing nanomolar affinity (

nM) and strict selectivity against the P2Y12 subtype.

This guide provides a rigorous technical analysis of MRS2279, detailing its binding kinetics,

selectivity profile, and validated protocols for its application in in vitro platelet function assays.

Part 2: Chemical & Pharmacological Profile[1][2][3]
Structural Determinants of Affinity
MRS2279 is designed to lock the ribose moiety into a specific conformation that favors P2Y1

binding.
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Methanocarba Modification: The ribose ring is replaced by a fused cyclopropane-

cyclopentane system.[1] This constrains the molecule in the North (N)-conformation, which is

the preferred bioactive geometry for the P2Y1 receptor binding pocket.

Bisphosphate Group: Essential for mimicking the endogenous ligand (ADP) charge

distribution.

2-Chloro Substitution: Enhances metabolic stability and affinity compared to the native

adenine base.

Table 1: Physicochemical Properties

Property Specification

Chemical Name

(1R,2S)-4-[2-Chloro-6-(methylamino)-9H-purin-

9-yl]-2-(phosphonooxy)bicyclo[3.1.0]hexane-1-

methanol dihydrogen phosphate

Molecular Weight ~503.78 g/mol (as diammonium salt)

Solubility
Water (up to 100 mM); Phosphate Buffered

Saline (PBS)

Stability
Hygroscopic; store desicated at -20°C. Solutions

stable for <24h at 4°C.

Mechanism of Action
The P2Y1 receptor couples to the

protein.[2] Upon activation by ADP, it triggers the hydrolysis of Phosphatidylinositol 4,5-
bisphosphate (

) into Inositol trisphosphate (

) and Diacylglycerol (

).

mediates the release of intracellular calcium (
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), causing platelet shape change and weak, transient aggregation.

MRS2279 acts as a competitive antagonist at the ADP binding site, effectively preventing the

conformational change required for

coupling. Recent studies also suggest it functions as an inverse agonist, suppressing
constitutive P2Y1 activity.
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Figure 1:P2Y1 Signaling Cascade and Inhibition. MRS2279 competitively blocks ADP binding,

preventing Gq-mediated calcium mobilization and subsequent platelet shape change.

Part 3: Affinity & Selectivity Landscape
The utility of MRS2279 lies in its ability to isolate P2Y1 effects from P2Y12 effects (which

mediate sustained aggregation via cAMP inhibition).

Table 2: Comparative Affinity Profile (Human Receptors)

Compound Target (nM) (nM)
Selectivity
Notes

MRS2279 P2Y1 2.5 51.6

>20-fold vs

P2Y12; Inactive

at P2Y2, P2Y4,

P2Y6

MRS2179 P2Y1 ~100 ~300

Lower affinity

precursor; less

potent.

MRS2500 P2Y1 0.8 ~20

Higher affinity;

often used for in

vivo studies due

to stability.

Clopidogrel P2Y12 N/A N/A

Selective for

P2Y12; no effect

on P2Y1.

Note:

values are derived from radioligand binding assays using

or displacement of 2-MeSADP.

Selectivity Validation
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In functional assays, MRS2279 (1 µM) completely abolishes ADP-induced shape change

(P2Y1-mediated) but leaves the inhibition of adenylyl cyclase (P2Y12-mediated) intact. This

makes it the tool of choice for dissecting "initiation" vs. "amplification" phases of thrombosis.

Part 4: Experimental Application Protocols
Protocol A: Inhibition of Platelet Aggregation (Light
Transmission Aggregometry)
This protocol validates MRS2279 activity by measuring the blockade of the "shape change"

wave.

Reagents:

Citrated human whole blood.

Tyrode’s Buffer (pH 7.4).

MRS2279 (Stock: 10 mM in water).

ADP (Agonist).[3][4]

Workflow:

Preparation: Centrifuge whole blood (200 x g, 15 min) to obtain Platelet-Rich Plasma (PRP).

Normalization: Adjust platelet count to

using Tyrode’s buffer.

Incubation:

Aliquot 450 µL PRP into cuvettes.

Add 5 µL MRS2279 (Final conc: 100 nM – 10 µM).

Incubate at 37°C for 2-5 minutes. (Note: Short incubation is sufficient due to rapid on-rate).

Activation: Add ADP (Final conc: 2.5 µM or 5 µM).
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Measurement: Record light transmission for 5 minutes under stirring (1200 rpm).

Expected Result:

Control (ADP only): Immediate decrease in light transmission (shape change) followed by a

sharp increase (aggregation).

With MRS2279: Complete abolition of the initial shape change; significant reduction in

maximum aggregation amplitude.

Protocol B: Radioligand Binding Assay
For determination of receptor density (

) or competition kinetics.

Reagents:

Membranes from P2Y1-expressing cells (e.g., Sf9 or 1321N1).[5]

Radioligand:

(Specific Activity ~80 Ci/mmol).[5]

Non-specific binding control: 100 µM 2-MeSADP.

Workflow:
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Figure 2:Radioligand Binding Workflow. Standardized workflow for determining Ki values using

tritiated MRS2279.

Incubation: Mix membranes with 1-5 nM
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in Tris-HCl buffer (pH 7.4).

Equilibrium: Incubate for 60 minutes at 4°C (Low temperature prevents ligand degradation).

Termination: Rapid filtration through Whatman GF/B filters pre-soaked in 0.3% PEI.

Analysis: Calculate

using the Cheng-Prusoff equation:

.

Part 5: Troubleshooting & Optimization
1. Solvent Effects: MRS2279 is a nucleotide derivative. Avoid dissolving in DMSO if possible,

as it may affect P2Y receptor conformation in some assays. Water or PBS is preferred.

2. Stability in Assay: Phosphate groups are susceptible to ecto-nucleotidases present in crude

tissue preparations.

Solution: Use washed platelets or recombinant cell membranes to minimize hydrolysis.

Additives: If using whole blood, process rapidly (<2 hours post-draw).

3. Distinguishing P2Y1 vs P2Y12: If residual aggregation persists in the presence of MRS2279,

it is likely P2Y12-mediated. Confirm by adding a P2Y12 antagonist (e.g., AR-C66096) which

should abolish the remaining response.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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